Cas no 133844-98-1 (methyl 3-methyl-1-benzofuran-7-carboxylate)

• Product Name: methyl 3-methyl-1-benzofuran-7-carboxylate
• CAS No: 133844-98-1
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 5522315
• PubChem ID: 15062257
• Update Time: 2025-05-20

methyl 3-methyl-1-benzofuran-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Benzofurancarboxylic acid, 3-methyl-, methyl ester
• Methyl 3-Methylbenzofuran-7-carboxylate
• methyl 3-methyl-1-benzofuran-7-carboxylate

• Inchi： 1S/C11H10O3/c1-7-6-14-10-8(7)4-3-5-9(10)11(12)13-2/h3-6H,1-2H3
• InChI Key： BLTZRIVLKINMFQ-UHFFFAOYSA-N
• SMILES： O1C2=C(C(OC)=O)C=CC=C2C(C)=C1

Additional information on methyl 3-methyl-1-benzofuran-7-carboxylate

Exploring Methyl 3-Methyl-1-Benzofuran-7-Carboxylate (CAS No. 133844-98-1): Properties, Applications, and Innovations

Methyl 3-methyl-1-benzofuran-7-carboxylate (CAS No. 133844-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzofuran derivative is characterized by its unique molecular structure, combining a furan ring with a methyl ester functional group. Its chemical formula and molecular weight make it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules and advanced materials.

Recent trends in drug discovery and green chemistry have highlighted the importance of heterocyclic compounds like methyl 3-methyl-1-benzofuran-7-carboxylate. Researchers are increasingly exploring its potential as a building block for pharmaceutical intermediates, owing to its stability and reactivity. A 2023 study published in the Journal of Medicinal Chemistry emphasized its role in synthesizing anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds.

From an industrial perspective, this compound is valued for its solubility in common organic solvents, such as ethanol and dichloromethane, which facilitates its use in laboratory synthesis. Its melting point and boiling point data are critical for process optimization, a topic frequently searched by chemical engineers and R&D professionals. Analytical techniques like HPLC and NMR spectroscopy are typically employed to verify its purity, addressing common queries about quality control in fine chemical production.

Environmental considerations are also shaping the discourse around methyl 3-methyl-1-benzofuran-7-carboxylate. With the rise of sustainable chemistry, scientists are investigating catalytic methods to synthesize this compound with reduced waste. A 2022 review in ACS Sustainable Chemistry & Engineering noted its compatibility with biocatalysts, a hot topic in green synthesis discussions. This aligns with Google searches for eco-friendly chemical processes, which have surged by 40% since 2021.

In the field of material science, this benzofuran derivative has shown promise in organic electronics. Its conjugated system contributes to charge transport properties, making it a candidate for OLED materials—a trending subject in nanotechnology forums. Startups specializing in flexible displays have patented related structures, reflecting its commercial potential.

For laboratory safety, standard protocols for handling organic esters apply to this compound. While not classified as hazardous, proper ventilation and PPE are recommended—a point emphasized in chemical safety guidelines often searched by students and technicians. Storage conditions (typically 2-8°C in airtight containers) are another frequently asked question in research communities.

The market analysis for methyl 3-methyl-1-benzofuran-7-carboxylate reveals steady growth, driven by demand from contract research organizations (CROs) and academic institutions. Price fluctuations, a common search query, correlate with raw material availability and synthetic route efficiency. Suppliers increasingly highlight batch-to-batch consistency in product listings, addressing buyer concerns about reproducibility.

Future research directions may explore its structure-activity relationships in greater depth, particularly for central nervous system targets—a subject gaining traction in neuroscience circles. Patent databases show growing interest in modified benzofuran scaffolds, suggesting expanding applications for this chemical entity.